Cas no 131086-93-6 (6H-Dibenzo[b,d]pyran-6-one,4-hydroxy-3-methoxy-)

• Product Name: 6H-Dibenzo[b,d]pyran-6-one,4-hydroxy-3-methoxy-
• CAS No: 131086-93-6
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• CID: 204261
• PubChem ID: 148356
• Update Time: 2025-04-19

6H-Dibenzo[b,d]pyran-6-one,4-hydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenzo[b,d]pyran-6-one,4-hydroxy-3-methoxy-
• 6H-Dibenzo(b,d)pyran-6-one, 4-hydroxy-3-methoxy-
• 4-hydroxy-3-methoxybenzo[c]chromen-6-one
• DTXSID90156883
• SCHEMBL9747411
• 131086-93-6

• Inchi： 1S/C14H10O4/c1-17-11-7-6-9-8-4-2-3-5-10(8)14(16)18-13(9)12(11)15/h2-7,15H,1H3
• InChI Key： CNCHVCORVGDITI-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C2C=CC(=C(C1=2)O)OC)=O

Computed Properties

• Exact Mass: 242.0579
• Monoisotopic Mass: 242.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 2.7

Experimental Properties

• Density: 1.375
• Boiling Point: 427.3°Cat760mmHg
• Flash Point: 167.5°C
• Refractive Index: 1.648
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives